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Compound of Interest

Compound Name:
(3R)-3-isopropenyl-6-

oxoheptanoic acid

Cat. No.: B1203135 Get Quote

Technical Support Center: (3R)-3-isopropenyl-6-
oxoheptanoic acid
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling, storage, and use of (3R)-3-isopropenyl-
6-oxoheptanoic acid.

Frequently Asked Questions (FAQs)
1. What is (3R)-3-isopropenyl-6-oxoheptanoic acid?

(3R)-3-isopropenyl-6-oxoheptanoic acid is an optically active oxo fatty acid.[1] Its chemical

formula is C₁₀H₁₆O₃, and it has a molecular weight of approximately 184.23 g/mol .[1] It

belongs to the class of lipids and is functionally related to heptanoic acid.

2. What are the known physical and chemical properties of this compound?

While a comprehensive experimental dataset for the (3R)-enantiomer is not readily available,

data for the racemic mixture, 3-isopropenyl-6-oxoheptanoic acid, provides useful insights.
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Property Value Source

Molecular Formula C₁₀H₁₆O₃ [1]

Molecular Weight 184.23 g/mol [1]

Appearance
Colorless clear liquid (for the

racemic mixture)
The Good Scents Company

Solubility

Practically insoluble in water;

Soluble in ethanol (for the

racemic mixture)

The Good Scents Company

Density
1.009 - 1.039 g/cm³ at 20°C

(for the racemic mixture)
The Good Scents Company

Refractive Index
1.440 - 1.480 at 20°C (for the

racemic mixture)
[2]

Flash Point
168.89 °C (336.00 °F) (for the

racemic mixture)
[2]

3. What are the primary hazards associated with (3R)-3-isopropenyl-6-oxoheptanoic acid?

A specific Safety Data Sheet (SDS) for (3R)-3-isopropenyl-6-oxoheptanoic acid is not

currently available. However, based on the safety data for the structurally similar compound, 6-

oxoheptanoic acid, it should be handled as a corrosive substance that can cause severe skin

burns and eye damage.[3] Standard precautions for handling acidic and corrosive materials

should be followed.

4. What are the recommended storage conditions for this compound?

As a beta-keto acid, (3R)-3-isopropenyl-6-oxoheptanoic acid is susceptible to

decarboxylation, especially when heated.[4] Therefore, it is crucial to store the compound in a

tightly sealed container in a dry, cool, and well-ventilated place.[3] For long-term storage,

refrigeration or freezing at -15°C is recommended to minimize degradation.[5]

5. What is the potential biological activity of (3R)-3-isopropenyl-6-oxoheptanoic acid?
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Oxo fatty acids are known to be biologically active as signaling molecules. They can act as

ligands for peroxisome proliferator-activated receptors (PPARs), which are nuclear receptors

involved in regulating metabolism and inflammation.[6][7] Specifically, some fatty acid

metabolites are known agonists of PPAR-γ, a key regulator of adipogenesis and insulin

sensitivity.[6][7][8]

Troubleshooting Guides
Issue 1: Experiment yields are consistently low or the
product appears impure.

Possible Cause Troubleshooting Step

Compound Degradation

(3R)-3-isopropenyl-6-oxoheptanoic acid is a

beta-keto acid and is prone to decarboxylation

upon heating.[4] Avoid high temperatures during

your experimental setup. If heating is necessary,

use the lowest possible temperature and

shortest duration. Consider performing the

reaction under an inert atmosphere (e.g., argon

or nitrogen) to prevent oxidative degradation.

Improper Storage

Ensure the compound has been stored correctly

in a tightly sealed container at low temperatures

(refrigerated or frozen) to prevent degradation

over time.[3][5]

Solvent Issues

The compound has limited solubility in water.

Ensure you are using an appropriate solvent,

such as ethanol, for your reaction.

Issue 2: Inconsistent results in biological assays.
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Possible Cause Troubleshooting Step

Compound Instability in Media

Beta-keto acids can be unstable in aqueous

solutions over time. Prepare fresh stock

solutions of (3R)-3-isopropenyl-6-oxoheptanoic

acid before each experiment. Avoid repeated

freeze-thaw cycles of stock solutions.

Interaction with Assay Components

The acidic nature of the compound may affect

the pH of your assay medium, which could

influence cellular responses or protein activity.

Check and adjust the pH of your final assay

solution.

Experimental Protocols
Detailed experimental protocols for the use of (3R)-3-isopropenyl-6-oxoheptanoic acid are

not widely published. However, a general protocol for the preparation of beta-keto acids by

ester hydrolysis is provided below as a reference for its synthesis.

General Protocol for the Preparation of a Beta-Keto Acid by Ester Hydrolysis[5]

Hydrolysis: The corresponding beta-keto ester is hydrolyzed in a solution of 1 M sodium

hydroxide (NaOH) overnight at room temperature.

Extraction of Unreacted Ester: The resulting solution is extracted with a non-polar organic

solvent, such as methyl tert-butyl ether (MTBE), to remove any unreacted ester.

Acidification: The aqueous solution is acidified to a pH of approximately 2 using 1 M sulfuric

acid (H₂SO₄).

Extraction of Beta-Keto Acid: The acidified solution is then repeatedly extracted with an

organic solvent like MTBE to isolate the beta-keto acid.

Drying and Concentration: The combined organic extracts are dried over anhydrous sodium

sulfate (Na₂SO₄) and concentrated under vacuum at a low temperature (e.g., using an ice

bath) to yield the final beta-keto acid.
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Safe Handling and Storage Workflow
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Caption: Workflow for the safe handling and storage of (3R)-3-isopropenyl-6-oxoheptanoic
acid.

Decarboxylation of (3R)-3-isopropenyl-6-oxoheptanoic acid

(3R)-3-isopropenyl-6-oxoheptanoic acid
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Click to download full resolution via product page

Caption: The thermal decarboxylation pathway of a beta-keto acid.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1203135?utm_src=pdf-body
https://www.benchchem.com/product/b1203135?utm_src=pdf-body
https://www.benchchem.com/product/b1203135?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generalized PPAR-γ Signaling Pathway
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Caption: A simplified diagram of the PPAR-γ signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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